Cas no 2172465-60-8 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid
• CAS No: 2172465-60-8
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 6599327
• PubChem ID: 165812803
• Update Time: 2025-10-24

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.5]octan-6-yl]acetic acid
• 2172465-60-8
• EN300-1284318

• Inchi： 1S/C25H27NO4/c27-22(28)15-25(13-11-24(9-10-24)12-14-25)26-23(29)30-16-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21H,9-16H2,(H,26,29)(H,27,28)
• InChI Key： MYHQTRHNNPYVPO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCC2(CC1)CC2)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid

In-Depth Analysis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid (CAS No. 2172465-60-8) and Its Applications in Modern Research

The compound 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid (CAS No. 2172465-60-8) has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This spirocyclic compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely utilized in peptide synthesis and drug development. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to enhance solubility and stability in complex chemical environments.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid has surged, driven by advancements in peptide-based therapeutics and bioconjugation techniques. The compound’s spiro2.5octane core offers steric hindrance, making it valuable for controlling molecular conformation in drug design. This aligns with current trends in targeted drug delivery and precision medicine, where researchers seek molecules with tailored pharmacokinetic properties.

One of the most frequently asked questions in scientific forums is: "How does the Fmoc group influence the reactivity of spirocyclic compounds?" The answer lies in the group’s ability to shield reactive sites during synthesis while being easily removed under mild conditions. This characteristic makes CAS No. 2172465-60-8 a versatile intermediate for constructing peptide mimetics and small-molecule inhibitors, which are pivotal in treating diseases like cancer and neurodegenerative disorders.

Another hot topic is the compound’s potential in green chemistry. With growing emphasis on sustainable synthesis, researchers are exploring 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid as a candidate for atom-efficient reactions. Its stability under aqueous conditions and compatibility with enzymatic catalysis make it attractive for eco-friendly manufacturing processes. This aligns with global initiatives to reduce hazardous waste in pharmaceutical production.

From a technical perspective, the compound’s CAS No. 2172465-60-8 is often searched alongside terms like "Fmoc-spirocyclic synthesis" and "applications in peptide engineering." These queries reflect the compound’s niche yet expanding role in biomedical research. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm its structural integrity, ensuring reproducibility in lab-scale and industrial applications.

In summary, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.5octan-6-ylacetic acid represents a cutting-edge tool for chemists and biologists alike. Its combination of Fmoc protection and spirocyclic architecture addresses critical challenges in drug discovery, while its adaptability to sustainable chemistry practices positions it as a forward-looking solution for the pharmaceutical industry. As research continues, this compound is poised to play an even greater role in the development of next-generation therapeutics.